Sulfur monoxide

• CAS No.: 13827-32-2
• Molecular Formula: SO2; OS
• Molecular Weight: 48.07 g/mol
• IUPAC Name: sulfur monoxide
• InChI: InChI=1S/OS/c1-2
• InChI Key: XTQHKBHJIVJGKJ-UHFFFAOYSA-N
• SMILES: O=S
• boiling_point: -10 °C
• density: Relative density (water = 1): 1.4 (liquid, -10 °C)
• melting_point: -75.5 °C
• physical_description: COLOURLESS GAS OR COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
• solubility: Solubility in water, ml/100ml at 25 °C: 8.5
• Synonyms: sulfur monoxide; sulfur oxide
• vapor_density: Relative vapor density (air = 1): 2.25
• vapor_pressure: Vapor pressure, kPa at 20 °C: 330

Description

Sulfur monoxide refers to a group of compounds composed of sulfur and oxygen atoms. The most commonly known sulfur oxides are sulfur dioxide (SO₂) and sulfur trioxide (SO₃). These compounds are significant both environmentally and industrially. Sulfur dioxide is a colorless gas with a pungent odor, often associated with the smell of a struck match. It is a major pollutant and a precursor to acid rain. Sulfur trioxide, on the other hand, is a highly reactive compound that forms sulfuric acid upon contact with water .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sulfur dioxide can be prepared by burning sulfur in the presence of oxygen:

$$\text{S} + \text{O}_2 \rightarrow \text{SO}_2$$S+O2​→SO2​

Another method involves the roasting of metal sulfides, such as iron pyrite:

$$\text{4FeS}_2 + \text{11O}_2 \rightarrow \text{2Fe}_2\text{O}_3 + \text{8SO}_2$$4FeS2​+11O2​→2Fe2​O3​+8SO2​

Sulfur trioxide is typically produced by the catalytic oxidation of sulfur dioxide in the presence of vanadium pentoxide (V₂O₅) as a catalyst:

$$\text{2SO}_2 + \text{O}_2 \rightarrow \text{2SO}_3$$2SO2​+O2​→2SO3​

Industrial Production Methods

Industrially, sulfur dioxide is produced by burning sulfur or roasting sulfide ores. Sulfur trioxide is produced via the contact process, which involves the catalytic oxidation of sulfur dioxide. This process is crucial for the large-scale production of sulfuric acid .

Chemical Reactions Analysis

Types of Reactions

Sulfur monoxides undergo various chemical reactions, including:

Oxidation: Sulfur dioxide can be oxidized to sulfur trioxide.

Reduction: Sulfur dioxide acts as a reducing agent and can reduce halogens to halogen acids.

Hydrolysis: Sulfur trioxide reacts vigorously with water to form sulfuric acid.

Common Reagents and Conditions

Oxidation: Requires oxygen and a catalyst like vanadium pentoxide.

Reduction: Involves reagents such as halogens (e.g., chlorine).

Hydrolysis: Simply requires water.

Major Products

Sulfuric Acid: Formed from the hydrolysis of sulfur trioxide.

Sulfuryl Halides: Formed from the reaction of sulfur dioxide with halogens

Scientific Research Applications

Sulfur monoxides have a wide range of applications in scientific research:

Chemistry: Used in the synthesis of sulfuric acid, a key industrial chemical.

Biology: Studied for their effects on respiratory health and their role in acid rain formation.

Medicine: Sulfur dioxide has been used as a disinfectant and preservative.

Industry: Sulfur trioxide is used in the production of explosives and other chemicals

Mechanism of Action

Sulfur monoxides exert their effects through various mechanisms:

Sulfur Dioxide: Acts as a reducing agent and can form sulfurous acid in aqueous solutions. It can also react with other compounds to form sulfites and bisulfites.

Sulfur Trioxide: Reacts with water to form sulfuric acid, a highly exothermic reaction. .

Comparison with Similar Compounds

Sulfur monoxides can be compared with other oxides of group 16 elements, such as:

Oxygen Oxides: Oxygen forms oxides like water (H₂O) and carbon dioxide (CO₂). Sulfur monoxides are generally more reactive and form stronger acids.

Selenium Oxides: Selenium dioxide (SeO₂) is less reactive than sulfur dioxide but shares similar chemical properties.

Uniqueness

Sulfur monoxides are unique due to their high reactivity and their significant role in industrial processes, particularly in the production of sulfuric acid. They also have a major environmental impact, contributing to air pollution and acid rain .